4-butoxy-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 4-butoxy-N-[(2-piperidin-1-ylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C23H29N3O2S/c1-2-3-17-28-19-13-11-18(12-14-19)22(27)25-23(29)24-20-9-5-6-10-21(20)26-15-7-4-8-16-26/h5-6,9-14H,2-4,7-8,15-17H2,1H3,(H2,24,25,27,29)
• InChI Key: WPJVEHDSRMODJI-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=CC=C2N3CCCCC3
• Molecular Formula: C23H29N3O2S
• Molecular Weight: 411.6 g/mol

Description

4-butoxy-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide, also known as BPTB, is a chemical compound that has been widely studied for its potential applications in scientific research. BPTB is a thioamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in a range of experimental settings.

Mechanism of Action

4-butoxy-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide works by selectively binding to a specific site on one of the proteins involved in the interaction, preventing it from binding to the other protein. This disruption of the protein-protein interaction can have a range of downstream effects, depending on the specific proteins involved. By selectively inhibiting protein-protein interactions, 4-butoxy-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide can be used to study the role of these interactions in various biological processes.
Biochemical and Physiological Effects:
4-butoxy-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide has been shown to have a range of biochemical and physiological effects. In addition to its ability to selectively inhibit protein-protein interactions, 4-butoxy-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide has been shown to have antioxidant and anti-inflammatory properties. It has also been shown to reduce the production of reactive oxygen species in cells, which can have a range of beneficial effects on cellular function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-butoxy-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide is its selectivity for specific protein-protein interactions. This allows researchers to study the function of these interactions in a highly targeted way. However, the selectivity of 4-butoxy-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide can also be a limitation, as it may not be effective for studying interactions between proteins that are not specifically targeted by the compound.

Future Directions

There are many potential future directions for research involving 4-butoxy-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide. One promising area of research involves the development of new compounds that are based on the structure of 4-butoxy-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide, but with improved selectivity and potency. Another area of research involves the use of 4-butoxy-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide in combination with other experimental tools, such as CRISPR-Cas9 gene editing, to study the function of specific genes and proteins in biological systems. Additionally, 4-butoxy-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide may have potential applications in the development of new therapies for a range of diseases, including cancer and neurodegenerative disorders.

Synthesis Methods

The synthesis of 4-butoxy-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide involves the reaction of 4-butoxybenzoyl chloride with 2-(1-piperidinyl)aniline to form an intermediate compound. This intermediate is then reacted with carbon disulfide and potassium hydroxide to produce 4-butoxy-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide. The synthesis of 4-butoxy-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide is a relatively straightforward process that can be carried out using standard laboratory techniques.

Scientific Research Applications

4-butoxy-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the use of 4-butoxy-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide as a tool for studying the role of protein-protein interactions in biological systems. 4-butoxy-N-({[2-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide has been shown to selectively inhibit the interaction between two specific proteins, making it a valuable tool for studying the function of these proteins in various cellular processes.